Cas no 1795305-08-6 (3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide)

• Product Name: 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide
• CAS No: 1795305-08-6
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5367835
• Update Time: 2025-06-26

3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide

• Inchi： 1S/C19H18N2O3S2/c22-19(7-9-26(23,24)18-4-2-1-3-5-18)21-12-15-10-17(13-20-11-15)16-6-8-25-14-16/h1-6,8,10-11,13-14H,7,9,12H2,(H,21,22)
• InChI Key： IRAJQDDABXAHNJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.9±55.0 °C(Predicted)
• pka: 13.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide

Professional Introduction to Compound with CAS No. 1795305-08-6 and Product Name: 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide

The compound with the CAS number 1795305-08-6 and the product name 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of multiple heterocyclic groups, including phenylsulfonyl, thienyl, and pyridinyl, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of hybrid molecules that combine structural features from different chemical classes. The compound in question exemplifies this trend, as it integrates elements from sulfonamide chemistry, thienopyridine derivatives, and amide-based scaffolds. Such structural diversity often translates into enhanced binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential role as a scaffold for further medicinal chemistry optimization. The phenylsulfonyl moiety, known for its ability to modulate enzyme activity and receptor interactions, provides a versatile platform for derivatization. Additionally, the 5-(3-thienyl)-3-pyridinyl group introduces electronic and steric features that can be fine-tuned to achieve desired pharmacokinetic profiles. These attributes make it an attractive candidate for designing molecules with improved efficacy and reduced toxicity.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. For instance, derivatives of thienopyridine have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Similarly, sulfonamide-containing molecules are widely recognized for their antimicrobial and anti-inflammatory properties. The combination of these motifs in 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide suggests that it may exhibit multifaceted biological activities.

The molecular structure of this compound also raises interesting questions about its interaction with biological targets. Computational modeling studies have indicated that the presence of multiple aromatic rings could facilitate π-stacking interactions with proteins, enhancing binding affinity. Furthermore, the amide linkage may participate in hydrogen bonding networks, further stabilizing complex formation. These interactions are crucial for understanding the compound's mechanism of action and optimizing its pharmacological properties.

From a synthetic chemistry perspective, the preparation of 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide presents a fascinating challenge due to its complex architecture. Advanced synthetic strategies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. These methodologies not only highlight the ingenuity of modern organic synthesis but also pave the way for scalable production processes.

The compound's potential applications extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in material science, particularly in designing organic semiconductors and ligands for catalytic systems. The conjugated system formed by the aromatic rings could contribute to electron transport properties, making it suitable for optoelectronic devices. Such interdisciplinary applications underscore the versatility of this molecule.

In conclusion, 3-(Phenylsulfonyl)-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide represents a remarkable example of how structural complexity can be leveraged to develop innovative chemical entities with broad therapeutic potential. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.